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These comprehensive application notes and protocols provide detailed methodologies for the
characterization of Nickel-Tungsten (Ni-W) coatings. The following sections detail the
techniques used to evaluate the microstructure, elemental composition, mechanical properties,
and corrosion resistance of these coatings, ensuring accurate and reproducible results.

Microstructural Characterization

The microstructure of Ni-W coatings is a critical determinant of their physical and chemical
properties. Its analysis reveals details about surface morphology, grain size, and the presence
of defects.

Scanning Electron Microscopy (SEM)

Application Note: Scanning Electron Microscopy (SEM) is a fundamental technique for
visualizing the surface topography and cross-sectional morphology of Ni-W coatings at high
magnifications. It provides valuable insights into the coating's compactness, grain structure,
and the presence of any defects such as cracks or pores. When coupled with Energy
Dispersive X-ray Spectroscopy (EDS), SEM can also provide elemental composition
information.

Experimental Protocol:

1. Sample Preparation:
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» For top-down surface analysis, no special preparation is required if the coating is conductive.
For non-conductive coatings, a thin conductive layer of carbon or gold is applied via
sputtering to prevent charging under the electron beam.[1][2]

» For cross-sectional analysis, the coated sample is sectioned using a low-speed diamond
saw to minimize deformation.

e The sectioned sample is then mounted in a conductive resin.

e The mounted sample is ground using progressively finer silicon carbide papers (e.g., 240,
600, 800, 1200 grit).

» Finally, the sample is polished with diamond suspensions (e.g., 6 um, 3 um, 1 um) to achieve
a mirror-like finish.

2. SEM Imaging:

e Instrument: Scanning Electron Microscope

» Mode: Secondary Electron (SE) for topography or Backscattered Electron (BSE) for
compositional contrast.

» Accelerating Voltage: Typically 15-20 kV. Lower voltages can be used for imaging delicate
surface features.

o Working Distance: Optimized for the best image resolution, typically 5-15 mm.

e Magnification: Ranging from 100x to over 100,000x, depending on the features of interest.

X-ray Diffraction (XRD)

Application Note: X-ray Diffraction (XRD) is a non-destructive technique used to determine the
crystallographic structure and phase composition of Ni-W coatings. It can identify the presence
of different phases (e.g., solid solution, intermetallic compounds), determine the grain size, and
assess the degree of crystallinity (amorphous or crystalline).[3]

Experimental Protocol:

1. Sample Preparation:

The Ni-W coated sample should have a flat and smooth surface.
Ensure the sample is clean and free of any surface contaminants.

2. XRD Analysis:

Instrument: X-ray Diffractometer
X-ray Source: Typically Cu Ka radiation (A = 1.5406 A).
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e Scan Type: Continuous scan.

e Scan Range (20): 20° to 100°.

e Scan Speed/Step Size: A slow scan speed (e.g., 0.02°/s) is used to obtain high-resolution
data.

o Data Analysis: The resulting diffraction pattern is compared to standard diffraction patterns
from databases (e.g., JCPDS-ICDD) to identify the phases present. Peak broadening
analysis can be used to estimate the crystallite size using the Scherrer equation.

Elemental Composition Analysis

Determining the elemental composition of Ni-W coatings is crucial for understanding their
properties, as the tungsten content significantly influences hardness, wear resistance, and
corrosion behavior.

Energy Dispersive X-ray Spectroscopy (EDS/EDX)

Application Note: EDS is typically coupled with an SEM and provides semi-quantitative
elemental analysis of the Ni-W coating. It can be used to determine the weight and atomic
percentage of nickel and tungsten, as well as to detect the presence of any impurities.
Elemental mapping can visualize the distribution of elements across the coating's surface or
cross-section.[4]

Experimental Protocol:
1. Sample Preparation:

¢ Follow the same sample preparation procedure as for SEM imaging. For quantitative
analysis, a flat, polished surface is essential.[4]

2. EDS Analysis:

 Instrument: SEM equipped with an EDS detector.

o Accelerating Voltage: Typically 15-20 kV to ensure sufficient overvoltage for exciting the
characteristic X-rays of both Ni and W.

e Acquisition Time: 60-120 seconds for a point analysis to achieve good signal-to-noise ratio.

» Analysis Mode: Point analysis for specific locations, line scan for elemental distribution along
a line, or mapping for 2D elemental distribution.
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e Quantification: Standardless or standard-based quantification methods can be used. For
accurate results, it is important to use appropriate matrix correction algorithms (e.g., ZAF).

X-ray Photoelectron Spectroscopy (XPS)

Application Note: X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique that
provides quantitative elemental and chemical state information about the top few nanometers
of the Ni-W coating. It is particularly useful for identifying the oxidation states of nickel and
tungsten on the surface, which can significantly impact corrosion resistance.

Experimental Protocol:
1. Sample Preparation:

e The sample should be clean and free of surface contaminants.
¢ In-situ ion etching (e.g., with Ar+) can be used to remove surface adventitious carbon and
oxides to analyze the bulk coating composition.

2. XPS Analysis:

 Instrument: X-ray Photoelectron Spectrometer

o X-ray Source: Monochromatic Al Ka (1486.6 eV) or Mg Ka (1253.6 eV).

e Analysis Chamber Pressure: Ultra-high vacuum (UHV), typically <10~ Torr.

» Analysis Mode: Survey scan to identify all elements present, followed by high-resolution
scans of the Ni 2p and W 4f regions to determine chemical states.

» Data Analysis: The binding energies of the detected photoelectrons are used to identify the
elements and their chemical states. Peak fitting of the high-resolution spectra is performed to
quantify the different chemical species.

Mechanical Properties

The mechanical properties of Ni-W coatings, such as hardness, wear resistance, and adhesion,
are critical for their performance in various applications.

Microhardness Testing

Application Note: Microhardness testing is used to determine the hardness of the Ni-W coating.
The Vickers and Knoop hardness tests are commonly employed. The hardness of Ni-W
coatings is highly dependent on the tungsten content and the microstructure.
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Experimental Protocol (ASTM E384):[5][6]
1. Sample Preparation:

e A smooth, flat, and polished surface is required to obtain accurate indentations. Follow the
cross-sectional preparation method for SEM.

2. Microhardness Measurement:

¢ Instrument: Vickers or Knoop Microhardness Tester.

¢ Indenter: Vickers (diamond pyramid) or Knoop (elongated diamond pyramid).

o Load: Typically 25 gf (0.245 N) to 100 gf (0.981 N) to avoid substrate effects. The choice of
load depends on the coating thickness.[7]

e Dwell Time: 10-15 seconds.[8]

e Measurement: The dimensions of the indentation are measured using an optical microscope,
and the hardness value is calculated. Multiple indentations (at least 5) should be made and
averaged to ensure statistical reliability.

Wear Resistance Testing

Application Note: The pin-on-disk test is a common method to evaluate the wear resistance
and friction coefficient of Ni-W coatings. It simulates sliding wear against a standard counter-
body.

Experimental Protocol (ASTM G99):[9][10]
1. Sample and Counter-body Preparation:

e The Ni-W coated disk should be clean and flat.
e The counter-body (pin or ball) is typically a hard material like Al20s, SisNa, or hardened steel.
The choice depends on the intended application.

2. Pin-on-Disk Test:

 Instrument: Pin-on-disk tribometer.

e Load: 1-10 N, depending on the expected contact pressure.[11]
e Sliding Speed: 0.1-0.5 m/s.

 Sliding Distance: 100-1000 m.
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e Environment: The test can be performed in dry or lubricated conditions at ambient or
elevated temperatures.

o Data Acquisition: The coefficient of friction is recorded continuously during the test. The wear
volume is calculated by measuring the wear track profile on the disk and the wear scar on
the pin after the test using a profilometer or microscope.

Adhesion Testing

Application Note: Adhesion testing evaluates the bond strength between the Ni-W coating and
the substrate. The tape test and the scratch test are two commonly used methods.

Experimental Protocol (ASTM D3359):[12][13]
1. Sample Preparation:

o Ensure the coated surface is clean and dry.
2. Procedure:

o Method A (X-cut): For coatings thicker than 125 um. Make an "X" cut through the coating to
the substrate using a sharp blade.

e Method B (Cross-hatch): For coatings up to 125 um thick. Make a grid of parallel cuts
through the coating to the substrate.[12]

» Apply a specified pressure-sensitive tape over the cut area and smooth it down.

o Rapidly pull the tape off at a 180° angle.

o Evaluation: The adhesion is rated on a scale from 5B (no peeling) to OB (severe peeling) by
comparing the appearance of the grid area to a standard chart.[14]

Experimental Protocol (ASTM C1624):[8][15]

1. Sample Preparation:

The coated sample should be flat and smooth.
2. Procedure:

Instrument: Scratch tester.
Stylus: A diamond stylus with a specific radius (e.g., 200 um Rockwell C).[16]
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» Load: A progressively increasing normal load is applied to the stylus as it is drawn across the
coating surface at a constant speed.

o Data Acquisition: Acoustic emission and tangential friction force are monitored during the
test.

» Evaluation: The scratch track is examined with an optical microscope to identify the critical
loads (Lc) at which specific failure events occur, such as cracking, spallation, or
delamination.[16][17] These critical loads provide a quantitative measure of adhesion.

Corrosion Resistance Evaluation

Evaluating the corrosion resistance of Ni-W coatings is essential for applications in harsh
environments. Electrochemical techniques are powerful tools for this purpose.

Potentiodynamic Polarization

Application Note: Potentiodynamic polarization is an electrochemical technique used to
determine the corrosion rate of Ni-W coatings. It provides key parameters such as corrosion
potential (Ecorr), corrosion current density (icorr), and pitting potential.

Experimental Protocol (ASTM G59):[14][18]
1. Sample and Cell Setup:

e The Ni-W coated sample is the working electrode. A defined surface area is exposed to the
electrolyte.

o A standard three-electrode cell is used, with a reference electrode (e.g., Saturated Calomel
Electrode - SCE or Ag/AgCI) and a counter electrode (e.g., platinum or graphite).

e The electrolyte is typically a 3.5% NaCl solution to simulate a marine environment, or other
solutions relevant to the application.

2. Measurement:

 Instrument: Potentiostat/Galvanostat.

e Open Circuit Potential (OCP): The sample is immersed in the electrolyte, and the OCP is
monitored until it stabilizes (typically 30-60 minutes).

» Polarization Scan: The potential is scanned from a cathodic potential (e.g., -250 mV vs.
OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 0.167 mV/s).
[19]
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o Data Analysis: The corrosion current density (icorr) is determined by Tafel extrapolation of
the linear portions of the polarization curve. A lower icorr value indicates better corrosion
resistance.

Electrochemical Impedance Spectroscopy (EIS)

Application Note: Electrochemical Impedance Spectroscopy (EIS) is a non-destructive
technique that provides detailed information about the corrosion behavior and the protective
properties of the Ni-W coating. It can be used to evaluate the coating's barrier properties and
the kinetics of the corrosion process.

Experimental Protocol (ASTM G106):[20][21]

1. Sample and Cell Setup:

e The setup is the same as for potentiodynamic polarization.
2. Measurement:

e Instrument: Potentiostat/Galvanostat with a frequency response analyzer.

e Procedure: A small amplitude AC voltage (e.g., 10 mV) is applied to the sample at its OCP
over a wide range of frequencies (e.g., 100 kHz to 10 mHz).[22]

o Data Presentation: The impedance data is typically presented as Nyquist and Bode plots.

» Data Analysis: The data is fitted to an equivalent electrical circuit model to extract
parameters such as coating capacitance (Cc), pore resistance (Rpore), and charge transfer
resistance (Rct). A higher Rct value generally indicates better corrosion resistance.

Quantitative Data Summary
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Typical Values for

Property Technique . . References
Ni-W Coatings
Tungsten Content )
EDS/XPS 10-30 General Literature
(at.%)
_ Vickers
Microhardness (HV) ) 400 - 1200 [8][23]
Microhardness
o o ) ) 0.4 - 0.8 (dry sliding
Coefficient of Friction Pin-on-Disk [11]
vs. steel)
Wear Rate (mm3/Nm) Pin-on-Disk 10-3-1077 General Literature
Adhesion (Critical .
Scratch Test 10-50N General Literature

Load, Lc)

Corrosion Potential
(Ecorr vs. SCE)

Potentiodynamic

Polarization

-0.4t0-0.6 V (in 3.5%
NacCl)

[°]

Corrosion Current

Potentiodynamic

10-6-10-8 A/lcm2 (in

[9]

Density (icorr) Polarization 3.5% NacCl)
Visualizations
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Relationship between deposition, structure, and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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